Cas no 130256-75-6 (2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-)
130256-75-6 structure
Product Name:2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-
CAS No:130256-75-6
MF:C6H11NO
MW:113.157641649246
CID:102820
PubChem ID:5369153
Update Time:2025-04-18
2-Penten-2-ol,4-(methylimino)-, (2Z,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-
- 2-Penten-2-ol, 4-(methylimino)-, (Z,E)- (9CI)
- 869-74-9
- 3-Penten-2-one, 4-(methylamino)-
- SCHEMBL15933364
- 3-Penten-2-one, 4-(methylamino)-, (E)- (9CI)
- (3E)-4-(Methylamino)-3-penten-2-one #
- 130256-90-5
- 4-(methylamino)pent-3-en-2-one
- 64304-33-2
- 4-Methylamino-pent-3-en-2-one
- 2-Penten-2-ol,4-(methylimino)-(7ci,9ci)
- (E)-4-(methylamino)pent-3-en-2-one
- FNMKFVXIVPDFBL-SNAWJCMRSA-N
- 130256-75-6
-
- Inchi: 1S/C6H11NO/c1-5(7-3)4-6(2)8/h4,7H,1-3H3/b5-4+
- InChI Key: FNMKFVXIVPDFBL-SNAWJCMRSA-N
- SMILES: O=C(C)/C=C(\C)/NC
Computed Properties
- Exact Mass: 113.08413
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.59
2-Penten-2-ol,4-(methylimino)-, (2Z,4E)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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